![molecular formula C4H5N B167614 1-Deuteriopyrrole CAS No. 10162-82-0](/img/structure/B167614.png)
1-Deuteriopyrrole
Overview
Description
Deuteriopyrrole is an organic compound with the chemical formula C4H4N2D. It is a colorless, volatile, and flammable liquid. Deuteriopyrrole is an important building block for a variety of compounds and is widely used in the synthesis of pharmaceuticals, dyes, and fragrances. It is also used in the manufacture of polymers, plastics, and resins. Deuteriopyrrole is an important intermediate in the synthesis of many drugs and is used in the synthesis of a variety of other compounds.
Mechanism of Action
The mechanism of action of deuteriopyrrole is not fully understood. It is believed to react with a variety of molecules, including proteins, nucleic acids, and other small molecules. The exact mechanism of action is still being studied, but it is believed that deuteriopyrrole interacts with proteins by forming covalent bonds with amino acid side chains. This interaction can lead to a variety of biological effects, including changes in enzyme activity, protein folding, and gene expression.
Biochemical and Physiological Effects
Deuteriopyrrole has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of a variety of enzymes, including cytochrome P450 enzymes, which are important for drug metabolism. It has also been shown to inhibit the activity of a variety of other enzymes, such as proteases, phosphatases, and kinases. In addition, deuteriopyrrole has been shown to inhibit the activity of a variety of other enzymes, such as proteases, phosphatases, and kinases.
Advantages and Limitations for Lab Experiments
Deuteriopyrrole has a number of advantages and limitations for lab experiments. One advantage is that it is relatively inexpensive and easy to obtain. It is also relatively stable and has a low vapor pressure, which makes it easy to handle in the laboratory. Additionally, it is soluble in a variety of organic solvents and can be used in a variety of synthetic reactions. However, it is flammable and can be toxic if inhaled or ingested.
Future Directions
There are a number of potential future directions for deuteriopyrrole research. One potential direction is to further explore its mechanism of action and its effects on enzymes and proteins. Another potential direction is to explore its potential use in the synthesis of other compounds, such as peptides, steroids, and natural products. Additionally, there is potential to explore its potential use in the synthesis of a variety of other compounds, such as pharmaceuticals, dyes, and fragrances. Finally, there is potential to explore its potential use in the synthesis of polymers, plastics, and resins.
Scientific Research Applications
Deuteriopyrrole has been used extensively in scientific research. It has been used in the synthesis of a variety of pharmaceuticals, including antimalarial drugs, anticancer drugs, and antibiotics. It has also been used in the synthesis of dyes, fragrances, and polymers. Deuteriopyrrole has also been used in the synthesis of a variety of other compounds, including peptides, steroids, and natural products. In addition, deuteriopyrrole has been used in the synthesis of a variety of other compounds, including peptides, steroids, and natural products.
properties
IUPAC Name |
1-deuteriopyrrole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N/c1-2-4-5-3-1/h1-5H/i/hD | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAESVJOAVNADME-DYCDLGHISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]N1C=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
68.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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